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Compound of Interest

Compound Name: L-Glyceric acid sodium

Cat. No.: B11928538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for

L-Glyceric acid sodium salt. Due to the limited availability of specific quantitative toxicity data

for this compound, this guide also includes detailed experimental protocols for key safety

assessments as a reference for researchers. Information on related compounds and metabolic

pathways is provided to offer a broader context for its potential biological interactions.

Chemical and Physical Properties
L-Glyceric acid sodium salt, also known as Sodium L-glycerate, is the sodium salt of L-

Glyceric acid. It is a white powder or crystalline solid.

Property Value

Chemical Formula C₃H₅NaO₄

Molecular Weight 128.06 g/mol

CAS Number 146298-95-5

Appearance White to off-white powder or crystals

Solubility Soluble in water
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Hazard Identification and Classification
While specific quantitative toxicity data for L-Glyceric acid sodium salt is not readily available

in published literature, some suppliers have classified it under the Globally Harmonized System

(GHS). It is crucial to handle this compound with care, assuming the potential for hazard in the

absence of comprehensive data.

GHS Classification (based on available Safety Data Sheets)[1]

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Acute aquatic toxicity Category 1 H400: Very toxic to aquatic life

Chronic aquatic toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Precautionary Statements:[1]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P391: Collect spillage.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Summary
Direct quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for L-Glyceric acid sodium salt are not widely available. One safety data
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sheet classifies it as "Harmful if swallowed"[1]. Studies on the related compound, D-glyceric

acid calcium salt, in rats at daily doses of 100 mg, 500 mg, and 1000 mg/kg of body weight

showed "no toxicity observed"[2]. However, this is the D-isomer and a different salt, so these

results may not be directly applicable to the L-isomer sodium salt.

In the absence of specific data, a precautionary approach is recommended. The following

sections detail the standard experimental protocols used to determine key toxicological

endpoints.

Experimental Protocols for Safety Assessment
The following are detailed methodologies for key toxicological experiments, based on

internationally recognized guidelines. These protocols are provided as a reference for

researchers who may need to conduct safety assessments of L-Glyceric acid sodium salt.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
This method is used to estimate the acute oral toxicity of a substance.

Methodology:

Animal Selection: Healthy, young adult rodents (usually rats), are used.

Housing and Fasting: Animals are housed in suitable cages and fasted prior to dosing.

Dose Administration: The test substance is administered orally by gavage in a single dose.

The volume administered should not exceed a maximum recommended volume.

Stepwise Procedure: The test is conducted in a stepwise manner using a minimum number

of animals at each step. The starting dose is selected from a series of fixed dose levels (e.g.,

5, 50, 300, 2000 mg/kg body weight). The outcome of the first step determines the dose for

the next step.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.
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Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Start: Select Dose Level
(e.g., 300 mg/kg) Dose 3 Animals Observe for 14 Days

(Mortality, Clinical Signs) Evaluate Outcome

Stop: High Toxicity
(Classification)

 2-3 animals die

Dose 3 More Animals
at Lower Dose

 0-1 animal dies

Dose 3 More Animals
at Higher Dose

 No effect

Stop and Classify

Click to download full resolution via product page

Caption: Workflow for OECD 423 Acute Oral Toxicity Test.

Acute Dermal Irritation/Corrosion (OECD 404)
This test assesses the potential of a substance to cause skin irritation or corrosion.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are typically used.

Preparation of Skin: The fur on the dorsal area of the trunk is clipped.

Application of Test Substance: A small amount (0.5 g for solids) of the test substance is

applied to a small area of the skin and covered with a gauze patch and semi-occlusive

dressing.

Exposure Duration: The exposure period is typically 4 hours.

Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after

patch removal. The observation period may be extended up to 14 days to assess the

reversibility of the effects.
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Scoring: The degree of skin reaction is scored according to a standardized scale.
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Start: Prepare Animal Skin

Apply 0.5g of Substance
to Skin Patch

4-hour Exposure

Remove Patch and Clean Area

Observe and Score Skin Reactions
(1, 24, 48, 72 hours)

Assess Reversibility
(up to 14 days)

Classify as Irritant or Non-Irritant

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Single Animal Test

Apply Substance to Conjunctival Sac

Examine Eye at 1, 24, 48, 72 hours

Score Corneal, Iris, and
Conjunctival Effects

Assess Reversibility (up to 21 days)

Corrosive/Severe Irritant?

Stop Test and Classify

Yes

Confirm with Additional Animals

No

Final Classification
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Start: Prepare Bacterial Strains

Prepare Test Substance Concentrations

Mix Bacteria, Test Substance,
and S9 Mix (or buffer)

Plate on Minimal Agar

Incubate for 48-72 hours

Count Revertant Colonies

Evaluate for Mutagenic Potential

 

Start: Collect Fertilized Zebrafish Eggs

Expose Embryos to a Range of
Test Substance Concentrations

Daily Observation for 96 hours
(Lethal Endpoints)

Record Mortality Data

Calculate 96-hour LC50
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Glyoxylate

Glycolate

GRHPR

Oxalate

LDH

Hydroxypyruvate

L-Glycerate

LDH

GRHPR (deficient in PH2)

Lactate Dehydrogenase (LDH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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